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Compound of Interest

Compound Name: Chloraniformethan

Cat. No.: B1217149 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chloraniformethan, with the molecular formula C9H7Cl5N2O, is a chemical entity cataloged

in public chemical databases. Despite its defined molecular structure, a comprehensive review

of scientific literature and chemical repositories reveals a notable scarcity of in-depth technical

data. This guide serves to consolidate the available information on Chloraniformethan and to

highlight the current gaps in knowledge, thereby identifying potential areas for future research.

Chemical and Physical Properties
Based on available data, the fundamental properties of Chloraniformethan are summarized

below. These properties are primarily derived from computational predictions.
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Property Value Source

Molecular Formula C9H7Cl5N2O PubChem[1]

Molecular Weight 332.4 g/mol PubChem[1]

CAS Number 20856-57-9 LookChem[2]

IUPAC Name
N-[2,2,2-trichloro-1-(3,4-

dichloroanilino)ethyl]formamide
PubChem[1]

SMILES
C1=CC(=C(C=C1NC(C(Cl)

(Cl)Cl)NC=O)Cl)Cl
PubChem[1]

InChI

InChI=1S/C9H7Cl5N2O/c10-6-

2-1-5(3-7(6)11)16-8(15-4-

17)9(12,13)14/h1-4,8,16H,

(H,15,17)

PubChem[1]

Predicted XlogP 3.6 PubChem[1]

Biological Activity and Mechanism of Action
A thorough search of scientific literature reveals no published studies detailing the biological

activity or mechanism of action of Chloraniformethan. Its structural features, including a

dichlorinated aniline moiety and a trichloroethyl group, suggest potential for biological activity,

but this remains uninvestigated.

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of Chloraniformethan are not available in

the public domain. While general methods for the synthesis of related chloroalkanes and

formamides exist, specific procedures for this compound have not been published.[3][4][5]

Quantitative Data and Signaling Pathways
There is no available quantitative data from experimental studies on Chloraniformethan.

Consequently, no signaling pathways or mechanisms of interaction with biological systems

have been elucidated.
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Logical Relationship Diagram
Due to the absence of experimental data and established biological interactions, a signaling

pathway diagram cannot be constructed. However, a logical workflow for the initial investigation

of a novel compound like Chloraniformethan can be proposed.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1217149?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Caption: Proposed workflow for the initial investigation of Chloraniformethan.
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Conclusion and Future Directions
Chloraniformethan is a chemical compound with a defined structure but a significant lack of

associated scientific data. The information presented in this guide represents the entirety of

what is currently available in the public domain. The absence of research on its synthesis,

biological activity, and mechanism of action presents a clear opportunity for novel investigation.

Future research should focus on:

Development of a reliable synthetic route: Establishing a method for the synthesis and

purification of Chloraniformethan is the first critical step.

Comprehensive physicochemical characterization: Experimental determination of properties

such as solubility, stability, and pKa.

Broad-spectrum biological screening: Initial in vitro assays to identify any potential cytotoxic,

antimicrobial, or other biological activities.

Computational studies: In silico modeling to predict potential biological targets and guide

experimental work.

The elucidation of the properties and potential applications of Chloraniformethan awaits

foundational chemical and biological research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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